Cas no 651054-55-6 (Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-)
651054-55-6 structure
Product Name:Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
CAS No:651054-55-6
MF:C14H9F3O3
MW:282.214674711227
CID:407049
PubChem ID:21200818
Update Time:2025-04-19
Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
- (4-hydroxyphenyl)-[4-(trifluoromethoxy)phenyl]methanone
- SCHEMBL5541822
- DTXSID90611341
- (4-Hydroxyphenyl)[4-(trifluoromethoxy)phenyl]methanone
- AXWXWVKSYVFLKS-UHFFFAOYSA-N
- 651054-55-6
-
- Inchi: 1S/C14H9F3O3/c15-14(16,17)20-12-7-3-10(4-8-12)13(19)9-1-5-11(18)6-2-9/h1-8,18H
- InChI Key: AXWXWVKSYVFLKS-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O)(F)F
Computed Properties
- Exact Mass: 282.05037
- Monoisotopic Mass: 282.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
651054-55-6 (Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-) Related Products
- 170141-63-6(3'-(Trifluoromethoxy)acetophenone)
- 85013-98-5(4'-(Trifluoromethoxy)acetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk